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Compound of Interest

Compound Name: Benzoin-D10

Cat. No.: B1469534

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
Benzoin-D10 powder, a deuterated analog of Benzoin. This document is intended to be a
valuable resource for researchers, scientists, and professionals in drug development who
utilize or are considering the use of this compound in their work.

Benzoin-D10 is the labeled analog of Benzoin, where the ten hydrogen atoms on the two
phenyl rings are replaced with deuterium. This isotopic labeling is particularly useful in
metabolic studies, pharmacokinetic research, and as an internal standard in analytical
chemistry, allowing for the differentiation and quantification of the molecule from its non-
deuterated counterpart. While the primary chemical reactivity remains the same, the physical
properties are subtly influenced by the increased mass of deuterium. The data presented
herein are primarily based on the non-deuterated form, Benzoin, as the physical characteristics
are expected to be nearly identical, with the most notable difference being the molecular
weight.

Quantitative Data Summary

The physical properties of Benzoin-D10 are summarized in the table below. It is important to
note that most experimental data available in the literature pertains to the non-deuterated
Benzoin. The values for Benzoin-D10 are expected to be very similar, with the exception of
molecular weight.
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Physical Characteristic Value Notes
Molecular Formula C14H2D1002
Calculated based on isotopic
) substitution. The molecular
Molecular Weight 222.31 g/mol )
weight of non-deuterated
Benzoin is 212.24 g/mol .[1]
Off-white to yellow-white
Appearance )
crystalline powder.[1][2]
Odor Light camphor-like odor.[2][3]
Melting Point 133 - 138 °C.[4][5]I6][7]
Boiling Point 194 °C at 12 mmHg.[4][6][7] 343 °C at 760 mmHg.[8]
Sparingly soluble in water.[5
Solubility P g'y Bl
Soluble in acetone.[9]
Density 1.310 g/cm3 at 20 °C.[3]

Vapor Pressure

1.3 hPa at 136 °C.[5][6]

Experimental Protocols

The determination of the physical characteristics of a powder like Benzoin-D10 follows

standardized laboratory procedures. Below are outlines of the methodologies for key

experiments.

1. Determination of Melting Point: The melting point is determined using a capillary melting

point apparatus. A small amount of the dried Benzoin-D10 powder is packed into a capillary

tube, which is then placed in the heating block of the apparatus. The temperature is gradually

increased, and the range from which the substance starts to melt to when it becomes

completely liquid is recorded as the melting point range.

2. Determination of Boiling Point: The boiling point at reduced pressure is determined using

vacuum distillation. The sample is heated in a distillation flask under a specific vacuum
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pressure (e.g., 12 mmHg). The temperature at which the liquid boils and its vapor condenses is
recorded as the boiling point at that pressure.

3. Determination of Solubility: To determine solubility, a known amount of the solvent (e.g.,
water, acetone) is placed in a flask at a constant temperature. Small, pre-weighed portions of
Benzoin-D10 powder are added incrementally with constant stirring until no more powder
dissolves, and a saturated solution is formed. The amount of dissolved solute per unit volume
of solvent is then calculated.

4. Macroscopic and Microscopic Examination of Appearance: The appearance of the powder is
first assessed macroscopically for color and texture. For a more detailed analysis, the
crystalline structure is observed under a microscope to determine the shape and size of the
crystals.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the physical characterization of a
chemical powder.
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Experimental Workflow for Physical Characterization of Benzoin-D10 Powder

Sample Preparation
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Caption: A flowchart detailing the experimental workflow for the physical characterization of
Benzoin-D10 powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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